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Compound of Interest

Compound Name: (R)-ONO-2952

Cat. No.: B10829530 Get Quote

Technical Support Center: (R)-ONO-2952
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, stability, and handling of (R)-
ONO-2952.

Frequently Asked Questions (FAQs)
Q1: What is (R)-ONO-2952?

(R)-ONO-2952 is the R-enantiomer of ONO-2952, a potent and selective antagonist of the

Translocator Protein (TSPO), an 18 kDa protein located on the outer mitochondrial membrane.

It is an orally active compound that has been investigated for its anti-stress effects and

potential therapeutic applications in conditions like irritable bowel syndrome (IBS).

Q2: What is the primary mechanism of action for (R)-ONO-2952?

As a TSPO antagonist, (R)-ONO-2952 is understood to exert its effects by inhibiting the

function of TSPO. In preclinical studies, ONO-2952 has been shown to inhibit stress-induced

neurosteroid accumulation and noradrenaline release in the brain. The antagonism of TSPO is

thought to modulate the stress response, which may underlie its therapeutic potential.

Q3: What are the recommended solvents for dissolving (R)-ONO-2952?

(R)-ONO-2952 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO). For in vivo

studies, a common approach involves preparing a stock solution in DMSO, which is then
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further diluted in a vehicle like corn oil.

Q4: What are the recommended storage conditions for (R)-ONO-2952 stock solutions?

To ensure the stability of (R)-ONO-2952, it is crucial to store stock solutions properly.

Recommended storage conditions are:

-80°C: for up to 6 months.

-20°C: for up to 1 month.

It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.

Troubleshooting Guides
Solubility Issues
Problem: My (R)-ONO-2952 solution is cloudy or has visible precipitate after dilution in an

aqueous buffer.

Possible Causes:

Exceeding Solubility Limit: (R)-ONO-2952 has low aqueous solubility. When a concentrated

stock solution in an organic solvent (like DMSO) is diluted into an aqueous buffer (e.g., PBS

or cell culture media), the concentration of (R)-ONO-2952 may exceed its solubility limit in

the final aqueous environment, leading to precipitation.

Rapid Dilution: Adding the aqueous buffer directly to the concentrated organic stock solution

can cause a rapid, localized change in solvent polarity, leading to immediate precipitation.

Low Final Concentration of Organic Co-solvent: The percentage of the organic co-solvent

(e.g., DMSO) in the final aqueous solution may be too low to keep the compound dissolved.

Solutions:

Optimize Final Concentration: Whenever possible, work with a final concentration of (R)-
ONO-2952 that is below its known aqueous solubility limit.
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Controlled Dilution: Always add the concentrated organic stock solution dropwise to the

larger volume of the aqueous buffer while vigorously vortexing or stirring. This ensures a

more gradual change in solvent polarity and better dispersion of the compound.

Increase Co-solvent Concentration: If your experimental system allows, increasing the final

concentration of the organic co-solvent can help maintain solubility. However, be mindful of

the potential for solvent-induced toxicity in cell-based assays. It is recommended to keep the

final DMSO concentration below 0.5% in most cell cultures.

Use of Surfactants: For in vivo preparations, the use of a surfactant like Tween-80 can help

to create a more stable suspension.

Sonication and Heating: If precipitation occurs, gentle sonication or warming of the solution

may help to redissolve the compound. However, be cautious with heating as it could

potentially degrade the compound.

Stability Issues
Problem: I am concerned about the stability of my (R)-ONO-2952 solution over time.

Possible Causes:

Improper Storage: Storing stock solutions at inappropriate temperatures or for longer than

the recommended duration can lead to degradation.

Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles can degrade the compound and

affect its activity.

Exposure to Light: Although not specifically documented for (R)-ONO-2952, many organic

compounds are light-sensitive.

Solutions:

Adhere to Recommended Storage Conditions: Store stock solutions at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Aliquot Stock Solutions: Prepare single-use aliquots of your stock solution to avoid repeated

freeze-thaw cycles.
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Protect from Light: As a general good practice, store solutions in amber vials or tubes

wrapped in foil to protect them from light.

Prepare Fresh Working Solutions: For optimal results, it is recommended to prepare fresh

working solutions from your stock solution on the day of the experiment.

Signs of Degradation:

While specific degradation products for (R)-ONO-2952 are not extensively documented in

publicly available literature, general signs of compound degradation can include:

A change in the color or clarity of the solution.

The appearance of new peaks or a decrease in the main peak area when analyzed by

chromatography (e.g., HPLC).

A loss of biological activity in your experimental system.

If you suspect degradation, it is best to use a fresh vial of the compound or a newly prepared

stock solution.

Data Presentation
Table 1: Solubility and Storage of (R)-ONO-2952

Parameter Details Source

Solubility

≥ 5.5 mg/mL (13.79 mM) in a

1:9 mixture of DMSO and Corn

oil.

Storage of Stock Solutions
-80°C for up to 6 months;

-20°C for up to 1 month.

Experimental Protocols
Protocol 1: Preparation of (R)-ONO-2952 for In Vivo Oral
Administration
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This protocol is adapted from information provided by suppliers for ONO-2952.

Materials:

(R)-ONO-2952 powder

DMSO

Corn oil

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare a Concentrated Stock Solution:

Dissolve (R)-ONO-2952 in DMSO to create a concentrated stock solution (e.g., 55

mg/mL). Ensure the powder is completely dissolved by vortexing.

Prepare the Working Solution:

For a 1 mL working solution, add 100 µL of the 55 mg/mL DMSO stock solution to 900 µL

of corn oil.

Mix thoroughly by vortexing to ensure a uniform suspension. This will yield a final

concentration of 5.5 mg/mL.

Administration:

The working solution should be prepared fresh on the day of administration.

Administer the solution orally to the animal model at the desired dosage.

Protocol 2: Preparation of (R)-ONO-2952 for Cell-Based
Assays
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This is a general protocol for preparing a poorly aqueous-soluble compound for in vitro

experiments.

Materials:

(R)-ONO-2952 powder

DMSO

Sterile cell culture medium or desired aqueous buffer (e.g., PBS)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare a High-Concentration Stock Solution:

Dissolve (R)-ONO-2952 in 100% DMSO to a high concentration (e.g., 10 mM). This stock

solution should be clear.

Store this stock solution in single-use aliquots at -80°C.

Prepare an Intermediate Dilution (Optional but Recommended):

On the day of the experiment, thaw a single aliquot of the 10 mM stock solution.

Prepare an intermediate dilution in 100% DMSO (e.g., 1 mM).

Prepare the Final Working Solution:

Determine the final concentration of (R)-ONO-2952 needed for your experiment.

Add the appropriate volume of the DMSO stock (or intermediate dilution) to your cell

culture medium or aqueous buffer. Crucially, add the DMSO stock to the aqueous solution

while vortexing the aqueous solution.
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Ensure the final concentration of DMSO in the working solution is low enough to not affect

your cells (typically ≤ 0.5%).

Visually inspect the final working solution for any signs of precipitation. If the solution is

cloudy, you may need to lower the final concentration of (R)-ONO-2952.

Visualizations

*The exact role of TSPO in steroidogenesis is debated.
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Caption: Mechanism of action of (R)-ONO-2952 as a TSPO antagonist.
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Caption: Workflow for preparing (R)-ONO-2952 for in vitro experiments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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